2-Fluoro-3-(methoxymethyl)benzonitrile

• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol
• IUPAC Name: 2-fluoro-3-(methoxymethyl)benzonitrile
• InChI: InChI=1S/C9H8FNO/c1-12-6-8-4-2-3-7(5-11)9(8)10/h2-4H,6H2,1H3
• InChI Key: OOJMDPAQOUAPPO-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C(=CC=C1)C#N)F

Description

2-Fluoro-3-(methoxymethyl)benzonitrile is a useful research compound. Its molecular formula is C9H8FNO and its molecular weight is 165.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(Bromomethyl)-2-fluorobenzonitrile (Intermediate 84, 1.39 g, 6.49 mmol) was dissolved in MeOH (10 mL) and sodium methoxide (1.238 mL, 6.49 mmol) was added. The mixture was stirred at r.t. for 2 h. This mixture was concentrated and then partitioned between water and EtOAc. The organic layer was separated and then concentrated in vacuo. The resulting residue was purified by flash chromatography using EtOAc/heptanes as eluent to give the title compound (0.900 g, 84% yield): 1H NMR (500 MHz, DMSO-d6) δ ppm 3.32 (s, 3 H) 4.52 (br. s, 2 H) 7.42 (t, 1 H) 7.77-7.84 (m, 1 H) 7.86-7.92 (m, 1 H); MS (EI) m/z 166 M+.